Cas no 581-47-5 (2,4'-Bipyridine)

2,4'-Bipyridine is a versatile organic compound widely used in chemical synthesis. Its unique structure and aromaticity make it an excellent ligand for metal coordination, facilitating complex formation and catalysis. The compound's high purity and stability ensure reliable performance in various applications, including organometallic chemistry and medicinal research.

2,4'-Bipyridine structure

Product Name:2,4'-Bipyridine

CAS No:581-47-5

MF:C₁₀H₈N₂

MW:156.183921813965

MDL:MFCD00006217

CID:38475

PubChem ID:68488

Update Time:2025-06-18

2,4'-Bipyridine Chemical and Physical Properties

Names and Identifiers

- 2,4'-Bipyridine
- 2,4-Bipyridine
- 2,4-Dipyridyl
- 4-Pyridylpyridine
- 2,4'-Bipyridyl
- 2-pyridin-4-ylpyridine
- 2,4'-DIPYRIDYL
- 2,4'-Dipyridine
- 4-(2-Pyridyl)pyridine
- 2-(pyridin-4-yl)pyridine
- InChI=1/C10H8N2/c1-2-6-12-10(3-1)9-4-7-11-8-5-9/h1-8
- DTXSID40206822
- 2,4 inverted exclamation mark -Bipyridine
- EINECS 209-467-7
- A831759
- HMS2199F20
- SCHEMBL169510
- H10932
- 2,4-Bipyridyl
- Q209228
- NS00042951
- [2,4']bipyridinyl
- CS-W018006
- 2-pyridin-4-ylpyridin
- SY055305
- NCGC00247407-01
- B0863
- AKOS007930389
- 581-47-5
- MLS002206293
- MFCD00006217
- BS-17678
- UNII-C6SN6RU851
- EN300-114798
- FT-0609941
- SMR001295111
- C6SN6RU851
- CHEMBL1867574
- 2-(4-pyridyl)pyridine
- CCRIS 3428
- 2,4'Dipyridyl
- 2,4'Dipyridine
- DB-053159
- pyridine, 2-(4-pyridyl)-
- DTXCID70129313
- MDL： MFCD00006217
- Inchi： 1S/C10H8N2/c1-2-6-12-10(3-1)9-4-7-11-8-5-9/h1-8H
- InChI Key： RMHQDKYZXJVCME-UHFFFAOYSA-N
- SMILES： N1C=CC=CC=1C1C=CN=CC=1

Computed Properties

Exact Mass: 156.06900
Monoisotopic Mass: 156.068748
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 25.8

Experimental Properties

Color/Form: No data available
Density: 1.1922 (rough estimate)
Melting Point: 59.0 to 64.0 deg-C
Boiling Point: 110°C/0.8mmHg(lit.)
Flash Point: 281°C
Refractive Index: 1.6057 (estimate)
PSA: 25.78000
LogP: 2.14360

2,4'-Bipyridine Security Information

Symbol:
Prompt：warning
Signal Word：warning
Hazard Statement： H302+H312+H332-H315-H319
Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
Hazardous Material transportation number：UN2811
Hazard Category Code： R20/21/22;R36/37/38
Safety Instruction： S36/37/39-S26
Hazardous Material Identification：
Packing Group：III
Hazard Level：6.1
Risk Phrases：R20/21/22; R36/37/38
Packing Group：III
Safety Term：6.1
HazardClass：6.1
PackingGroup：III
Storage Condition：Store at 4°C,-4At ℃Store…Better

2,4'-Bipyridine Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,4'-Bipyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B831436-5g	2,4'-Bipyridine	581-47-5	98%	5g	355.00	2021-05-17
Matrix Scientific	202394-1g	2,4'-Bipyridine	581-47-5		1g	$152.00	2023-09-07
Matrix Scientific	202394-5g	2,4'-Bipyridine	581-47-5		5g	$533.00	2023-09-07
Fluorochem	209195-1g	2,4'-Bipyridine	581-47-5	97%	1g	￡14.00	2022-03-01
Fluorochem	209195-5g	2,4'-Bipyridine	581-47-5	97%	5g	￡36.00	2022-03-01
Fluorochem	209195-100g	2,4'-Bipyridine	581-47-5	97%	100g	￡439.00	2022-03-01
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R000661-1g	2,4'-Bipyridine	581-47-5	98%	1g	￥41	2024-05-22
TRC	B592183-1g	2,4'-Bipyridine	581-47-5		1g	$ 63.00	2023-09-08
TRC	B592183-5g	2,4'-Bipyridine	581-47-5		5g	$ 178.00	2023-09-08
TRC	B592183-10g	2,4'-Bipyridine	581-47-5		10g	$ 328.00	2023-09-08

2,4'-Bipyridine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:581-47-5)2,4'-Bipyridine

Order Number:A831759

Stock Status:in Stock

Quantity:100g/25g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 15:24

Price ($):537.0/159.0

Email:sales@amadischem.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:581-47-5)2,4'-联吡啶

Order Number:LE26658520;LE17626

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:56

Price ($):discuss personally

Email:18501500038@163.com

2,4'-Bipyridine Related Literature

1. Photoluminescence and electroluminescence of iridium(iii) complexes with 2′,6′-bis(trifluoromethyl)-2,4′-bipyridine and 1,3,4-oxadiazole/1,3,4-thiadiazole derivative ligands

Yi-Ming Jing,Yue Zhao,You-Xuan Zheng Dalton Trans. 2017 46 845
2. Pyridinium salts and ylides as partial structures of photoresponsive Merrifield resins

Marcel Albrecht,Maxim Yulikov,Thomas Kohn,Gunnar Jeschke,J?rg Adams,Andreas Schmidt J. Mater. Chem. 2010 20 3025
3. Pyridinium salts and ylides as partial structures of photoresponsive Merrifield resins

Marcel Albrecht,Maxim Yulikov,Thomas Kohn,Gunnar Jeschke,J?rg Adams,Andreas Schmidt J. Mater. Chem. 2010 20 3025
4. Photoluminescence and electroluminescence of an iridium(iii) complex with 2′,6′-bis(trifluoromethyl)-2,4′-bipyridine and 2-(5-phenyl-1,3,4-thiadiazol-2-yl)phenol ligands

Yi-Ming Jing,You-Xuan Zheng New J. Chem. 2017 41 3029
5. Crystal structures and magnetic properties of two- and three-dimensional malonato-bridged manganese(ii) complexes

Yolanda Rodríguez-Martín,María Hernández-Molina,Joaquín Sanchiz,Catalina Ruiz-Pérez,Francesc Lloret,Miguel Julve Dalton Trans. 2003 2359

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